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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B044160 Get Quote

Essential Safety and Handling Guide for 1-Fluoro-4-
nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1-Fluoro-4-nitrobenzene, ensuring the well-being of laboratory personnel and compliance with

safety standards. The following step-by-step procedures cover all aspects of handling, from

initial preparation to final disposal.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 1-Fluoro-4-nitrobenzene is

fundamental to its safe handling. This data is summarized in the table below.
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Property Value

Molecular Formula C6H4FNO2[1]

Molecular Weight 141.10 g/mol [2][3]

Appearance Dark yellow solid or liquid[1][4]

Melting Point 21-24 °C (70-75 °F)[3][5]

Boiling Point 205-206 °C (401-403 °F)[3][5]

Flash Point 83 °C (181.4 °F)[1][4][6]

Density 1.33 g/mL at 25 °C

Vapor Pressure 5.5 mmHg at 70 °C

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.[7]

Body Part Required PPE

Eyes/Face
Chemical safety goggles or a face shield.[2][3]

[7]

Skin

A lab coat or chemical-resistant apron is

necessary. For larger quantities, full-body

protective clothing may be required.[2][3][7]

Hands
Chemical-resistant gloves are required. Nitrile or

butyl rubber gloves are recommended.[2][3][7]

Respiratory

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

required.[2][3][7]

Feet Closed-toe shoes must be worn.[7]
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Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

Ventilation: Always handle 1-Fluoro-4-nitrobenzene in a well-ventilated area, preferably

inside a certified chemical fume hood to minimize inhalation exposure.[2][3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order.[4]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

1-Fluoro-4-nitrobenzene.[1][3][4]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.[2][3][4]

Handling and Use
Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[2][3] Do not breathe vapors or mists.[2][3]

Preventing Ignition: Keep away from open flames, hot surfaces, and other sources of

ignition.[1][3][6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly

after handling the chemical.[2][3]

Storage
Container: Keep the container tightly closed when not in use.[2][3]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids and bases.[2][3][6]

Accidental Release Measures
Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[2]

Ventilation: Ensure the area is well-ventilated.[2]
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Containment: For small spills, absorb the material with an inert substance like vermiculite,

sand, or earth and place it into a suitable container for disposal.[6]

Cleanup: After the material has been collected, clean the spill area with soap and water.[6]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][2][4][6]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[1][2][4][6]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1][2][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3][6]

Disposal Plan
Waste Classification: 1-Fluoro-4-nitrobenzene and any materials contaminated with it are

considered hazardous waste.[2]

Disposal Method: All waste must be disposed of in accordance with local, regional, and

national regulations.[1][2] This typically involves collection in a designated, sealed container
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and disposal through a licensed hazardous waste disposal company.[3] Do not release into

the environment.[1][2]

Experimental Workflow and Safety Protocol

Workflow for Safe Handling of 1-Fluoro-4-nitrobenzene

Preparation

Handling

Emergency Procedures Disposal

Review SDS

Don PPE

Setup in Fume Hood

Chemical Use

Storage Spill Response

If Spill Occurs

First Aid

If Exposure Occurs

Waste Collection

Hazardous Waste Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Fluoro-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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